Cas no 2161196-41-2 (cyclobutyl(cyclopropyl)methanethiol)

• Product Name: cyclobutyl(cyclopropyl)methanethiol
• CAS No: 2161196-41-2
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 6082324
• PubChem ID: 165520995
• Update Time: 2025-05-20

cyclobutyl(cyclopropyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(cyclopropyl)methanethiol
• 2161196-41-2
• EN300-1289414

• Inchi： 1S/C8H14S/c9-8(7-4-5-7)6-2-1-3-6/h6-9H,1-5H2
• InChI Key： QAWAAHCLPGOXGM-UHFFFAOYSA-N
• SMILES： SC(C1CCC1)C1CC1

Computed Properties

• Exact Mass: 142.08162162g/mol
• Monoisotopic Mass: 142.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Additional information on cyclobutyl(cyclopropyl)methanethiol

Cyclobutyl(cyclopropyl)methanethiol (CAS No. 2161196-41-2): A Comprehensive Overview

Cyclobutyl(cyclopropyl)methanethiol (CAS No. 2161196-41-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct structural features, has shown promise in various applications, including as a building block for more complex molecules and as a potential therapeutic agent.

The molecular structure of cyclobutyl(cyclopropyl)methanethiol consists of a central thiol group (-SH) attached to a cyclobutyl and a cyclopropyl ring. The presence of these cyclic structures imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of cyclobutyl(cyclopropyl)methanethiol in the development of new pharmaceuticals. One notable area of research is its use as a precursor in the synthesis of bioactive compounds. The thiol group can participate in various chemical reactions, such as thiol-disulfide exchange, which is crucial for the formation of disulfide bonds in proteins. This property makes cyclobutyl(cyclopropyl)methanethiol a valuable intermediate in the synthesis of peptides and other biomolecules.

In addition to its role in peptide synthesis, cyclobutyl(cyclopropyl)methanethiol has shown promise in the development of novel drug delivery systems. The thiol group can be conjugated to various functional groups or nanoparticles, enhancing the solubility and bioavailability of drugs. This approach has been explored in the context of targeted drug delivery, where the thiol group can be used to attach targeting ligands or to create stimuli-responsive drug carriers.

The physical properties of cyclobutyl(cyclopropyl)methanethiol are also noteworthy. It is a colorless liquid with a characteristic odor, and it exhibits good solubility in organic solvents. These properties make it suitable for use in various chemical reactions and processes. However, due to its reactive thiol group, care must be taken during handling and storage to prevent oxidation or other unwanted side reactions.

From a synthetic perspective, cyclobutyl(cyclopropyl)methanethiol can be prepared through several routes. One common method involves the reaction of cyclobutyl(cyclopropyl)methyl chloride with sodium hydrosulfide (NaSH). This reaction proceeds under mild conditions and yields high purity product. Another approach involves the reduction of the corresponding sulfide using hydrogen gas over a palladium catalyst. Both methods have been optimized to achieve high yields and selectivity.

The biological activity of cyclobutyl(cyclopropyl)methanethiol has been investigated in several studies. Preliminary results suggest that it may have antimicrobial properties, particularly against certain strains of bacteria and fungi. These findings are promising and warrant further investigation into its potential as an antimicrobial agent.

In the context of materials science, cyclobutyl(cyclopropyl)methanethiol has been explored for its use in the synthesis of functional materials. For example, it can be incorporated into polymers to impart specific properties such as enhanced mechanical strength or improved thermal stability. The thiol group can also be used to create self-healing materials through dynamic covalent bonding.

The environmental impact of cyclobutyl(cyclopropyl)methanethiol is another important consideration. While it is not classified as a hazardous substance, proper disposal methods should be followed to minimize any potential environmental impact. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainability and reduce environmental footprint.

In conclusion, cyclobutyl(cyclopropyl)methanethiol (CAS No. 2161196-41-2) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and reactive thiol group make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.